![molecular formula C15H11FN4O B5304731 N-(4-fluorophenyl)-4-(4H-1,2,4-triazol-4-yl)benzamide](/img/structure/B5304731.png)
N-(4-fluorophenyl)-4-(4H-1,2,4-triazol-4-yl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(4-fluorophenyl)-4-(4H-1,2,4-triazol-4-yl)benzamide, also known as FPh-Triazole, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, pharmacology, and biochemistry. This compound belongs to the class of triazole derivatives and has a molecular weight of 308.32 g/mol.
Mechanism of Action
The mechanism of action of N-(4-fluorophenyl)-4-(4H-1,2,4-triazol-4-yl)benzamide is mainly attributed to its ability to bind to the active site of target enzymes and inhibit their activity. This inhibition can occur through various mechanisms, including competitive, non-competitive, and uncompetitive inhibition, depending on the nature of the enzyme and the binding site of the compound.
Biochemical and Physiological Effects:
N-(4-fluorophenyl)-4-(4H-1,2,4-triazol-4-yl)benzamide has been shown to induce various biochemical and physiological effects, depending on the target enzyme and the biological system under investigation. For instance, it has been found to inhibit the proliferation of cancer cells by inducing cell cycle arrest and apoptosis. Additionally, N-(4-fluorophenyl)-4-(4H-1,2,4-triazol-4-yl)benzamide has been shown to modulate the immune response by inhibiting the activity of cytokines and chemokines.
Advantages and Limitations for Lab Experiments
N-(4-fluorophenyl)-4-(4H-1,2,4-triazol-4-yl)benzamide has several advantages for lab experiments, including its high potency, selectivity, and solubility in aqueous solutions. Moreover, it can be easily synthesized using simple and scalable methods, which makes it a cost-effective alternative to other compounds. However, N-(4-fluorophenyl)-4-(4H-1,2,4-triazol-4-yl)benzamide also has some limitations, including its potential toxicity and limited stability under certain conditions.
Future Directions
The potential applications of N-(4-fluorophenyl)-4-(4H-1,2,4-triazol-4-yl)benzamide in various fields have led to several future directions for research. One of the areas of interest is the development of N-(4-fluorophenyl)-4-(4H-1,2,4-triazol-4-yl)benzamide-based therapeutics for the treatment of various diseases, including cancer, fungal infections, and viral infections. Moreover, the use of N-(4-fluorophenyl)-4-(4H-1,2,4-triazol-4-yl)benzamide as a tool compound for studying enzyme function and signaling pathways is also an area of active research. Finally, the design and synthesis of novel N-(4-fluorophenyl)-4-(4H-1,2,4-triazol-4-yl)benzamide derivatives with improved potency and selectivity is another area of future research.
Synthesis Methods
The synthesis of N-(4-fluorophenyl)-4-(4H-1,2,4-triazol-4-yl)benzamide can be achieved through a multistep reaction process, which involves the condensation of 4-fluorobenzoyl chloride and 4-(1H-1,2,4-triazol-1-yl)aniline in the presence of a base such as triethylamine. The resulting intermediate is then subjected to further reactions, including cyclization and deprotection, to yield the final product.
Scientific Research Applications
N-(4-fluorophenyl)-4-(4H-1,2,4-triazol-4-yl)benzamide has been extensively studied for its potential applications in medicinal chemistry and drug discovery. It has been shown to exhibit potent inhibitory activity against a variety of enzymes, including kinases, proteases, and phosphodiesterases, which are involved in various physiological processes. Moreover, N-(4-fluorophenyl)-4-(4H-1,2,4-triazol-4-yl)benzamide has been found to possess anticancer, antifungal, and antiviral properties, making it a promising candidate for the development of novel therapeutics.
properties
IUPAC Name |
N-(4-fluorophenyl)-4-(1,2,4-triazol-4-yl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H11FN4O/c16-12-3-5-13(6-4-12)19-15(21)11-1-7-14(8-2-11)20-9-17-18-10-20/h1-10H,(H,19,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZJQPXKXWEFZNAY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C(=O)NC2=CC=C(C=C2)F)N3C=NN=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H11FN4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
282.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-fluorophenyl)-4-(4H-1,2,4-triazol-4-yl)benzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.